Cas no 2138567-37-8 (4-(2-fluoropyridin-3-yl)methyl-2,5-dimethylmorpholine)

• Product Name: 4-(2-fluoropyridin-3-yl)methyl-2,5-dimethylmorpholine
• CAS No: 2138567-37-8
• MF: C₁₂H₁₇FN₂O
• MW: 224.274586439133
• CID: 6128178
• PubChem ID: 165493106
• Update Time: 2025-06-13

4-(2-fluoropyridin-3-yl)methyl-2,5-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoropyridin-3-yl)methyl-2,5-dimethylmorpholine
• EN300-1197111
• 2138567-37-8
• 4-[(2-fluoropyridin-3-yl)methyl]-2,5-dimethylmorpholine

• Inchi： 1S/C12H17FN2O/c1-9-8-16-10(2)6-15(9)7-11-4-3-5-14-12(11)13/h3-5,9-10H,6-8H2,1-2H3
• InChI Key： GGLYRGBVKRIMKN-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)CN1CC(C)OCC1C

Computed Properties

• Exact Mass: 224.13249133g/mol
• Monoisotopic Mass: 224.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.4Ų

Additional information on 4-(2-fluoropyridin-3-yl)methyl-2,5-dimethylmorpholine

Comprehensive Overview of 4-(2-fluoropyridin-3-yl)methyl-2,5-dimethylmorpholine (CAS No. 2138567-37-8)

The compound 4-(2-fluoropyridin-3-yl)methyl-2,5-dimethylmorpholine (CAS No. 2138567-37-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluoropyridine and dimethylmorpholine moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological pathways. The presence of the fluorine atom enhances its metabolic stability, a critical factor in drug design.

In recent years, the demand for fluorinated compounds like 4-(2-fluoropyridin-3-yl)methyl-2,5-dimethylmorpholine has surged, driven by their utility in medicinal chemistry and crop protection. The compound’s CAS No. 2138567-37-8 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. One of the most common queries revolves around its synthesis methods, with researchers seeking efficient and scalable routes. Another hot topic is its potential role in addressing drug resistance, a major challenge in modern therapeutics.

The morpholine ring in 4-(2-fluoropyridin-3-yl)methyl-2,5-dimethylmorpholine contributes to its lipophilicity and solubility, properties that are crucial for bioavailability. This has led to its exploration in central nervous system (CNS) drug development, where such characteristics are highly desirable. Additionally, the fluoropyridine group is known for its ability to form hydrogen bonds, enhancing target binding affinity. These attributes make the compound a valuable tool in structure-activity relationship (SAR) studies.

From an industrial perspective, 4-(2-fluoropyridin-3-yl)methyl-2,5-dimethylmorpholine is often discussed in the context of green chemistry. Researchers are investigating eco-friendly synthesis routes to minimize waste and reduce environmental impact. This aligns with the growing emphasis on sustainable chemical production, a trend that resonates with both academia and industry. The compound’s CAS No. 2138567-37-8 is also linked to patents highlighting its use in novel formulations, further underscoring its commercial potential.

Another area of interest is the compound’s potential in precision agriculture. The fluoropyridine moiety is known to exhibit pesticidal activity, making it a candidate for next-generation crop protection agents. With the global push toward sustainable farming, this application has gained traction. Questions about its environmental fate and toxicological profile are frequently raised, reflecting the need for comprehensive safety assessments.

In summary, 4-(2-fluoropyridin-3-yl)methyl-2,5-dimethylmorpholine (CAS No. 2138567-37-8) is a versatile compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its unique structural features and bioactive properties make it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.